Cas no 1805421-59-3 (Methyl 2-bromo-4-fluoro-3-methylbenzoate)

Methyl 2-bromo-4-fluoro-3-methylbenzoate is a fluorinated and brominated aromatic ester with a molecular formula of C9H8BrFO2. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromo and fluoro substituents on the aromatic ring enhances its reactivity, enabling selective functionalization in cross-coupling reactions and nucleophilic substitutions. The methyl ester group further improves solubility in organic solvents, facilitating downstream transformations. Its well-defined structure and high purity make it suitable for precision synthesis. The compound is typically handled under inert conditions due to its sensitivity to moisture and light, ensuring stability during storage and use.

Methyl 2-bromo-4-fluoro-3-methylbenzoate structure

1805421-59-3 structure

Product Name:Methyl 2-bromo-4-fluoro-3-methylbenzoate

CAS No:1805421-59-3

MF:C₉H₈BrFO₂

MW:247.061025619507

CID:4673625

PubChem ID:67050090

Update Time:2025-10-28

Methyl 2-bromo-4-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 2-bromo-4-fluoro-3-methylbenzoate
- CS-0101713
- D76220
- 1805421-59-3
- SCHEMBL1482981
- Methyl 2-bromo-4-fluoro-3-methylbenzoate
- Inchi： 1S/C9H8BrFO2/c1-5-7(11)4-3-6(8(5)10)9(12)13-2/h3-4H,1-2H3
- InChI Key： DXEQNBJSNSYDOM-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)OC)=CC=C(C=1C)F

Computed Properties

Exact Mass: 245.96917g/mol
Monoisotopic Mass: 245.96917g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 2.9

Methyl 2-bromo-4-fluoro-3-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015009612-250mg	Methyl 2-bromo-4-fluoro-3-methylbenzoate	1805421-59-3	97%	250mg	470.40 USD	2021-06-21
Alichem	A015009612-500mg	Methyl 2-bromo-4-fluoro-3-methylbenzoate	1805421-59-3	97%	500mg	855.75 USD	2021-06-21
Alichem	A015009612-1g	Methyl 2-bromo-4-fluoro-3-methylbenzoate	1805421-59-3	97%	1g	1,519.80 USD	2021-06-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1172353-250mg	Methyl 2-bromo-4-fluoro-3-methylbenzoate	1805421-59-3	98%	250mg	￥2844	2023-04-15

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Related Categories

Additional information on Methyl 2-bromo-4-fluoro-3-methylbenzoate

Comprehensive Overview of Methyl 2-bromo-4-fluoro-3-methylbenzoate (CAS No. 1805421-59-3): Properties, Applications, and Industry Insights

Methyl 2-bromo-4-fluoro-3-methylbenzoate (CAS No. 1805421-59-3) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This benzoate derivative incorporates bromo, fluoro, and methyl functional groups, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₀BrFO₂, highlights its potential for cross-coupling reactions and catalyzed transformations, which are critical in modern drug discovery pipelines.

In recent years, the demand for fluorinated compounds like Methyl 2-bromo-4-fluoro-3-methylbenzoate has surged due to their enhanced metabolic stability and bioavailability in pharmaceutical intermediates. Researchers frequently search for "synthesis of fluorinated benzoates" or "applications of bromo-fluoro aromatic esters," reflecting the compound's relevance in medicinal chemistry. Its role in constructing heterocyclic scaffolds aligns with trends in targeted drug delivery and small-molecule inhibitors, addressing diseases such as cancer and neurodegenerative disorders.

The compound's physicochemical properties, including a molecular weight of 261.09 g/mol and a melting point range of 45–50°C, make it suitable for low-temperature reactions and solvent-based formulations. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often queried as "analytical methods for halogenated benzoates." Additionally, its stability under inert atmospheres ensures compatibility with Grignard reagents and palladium-catalyzed reactions, key areas in green chemistry initiatives.

From an industrial perspective, Methyl 2-bromo-4-fluoro-3-methylbenzoate is pivotal in producing crop protection agents and specialty chemicals. Searches for "fluoroaromatics in agrochemicals" underscore its utility in developing herbicides with improved environmental profiles. The compound's regioselective reactivity also supports innovations in material science, such as liquid crystal displays (LCDs) and organic semiconductors, aligning with the global push for sustainable technologies.

Quality control and scale-up synthesis of CAS No. 1805421-59-3 remain focal points for manufacturers. Queries like "optimization of esterification for bromo-fluoro derivatives" highlight the need for efficient process chemistry protocols. Regulatory compliance, particularly concerning REACH and FDA guidelines, further drives interest in its safe handling and storage conditions, ensuring minimal ecological impact.

In summary, Methyl 2-bromo-4-fluoro-3-methylbenzoate exemplifies the intersection of synthetic utility and industrial applicability. Its prominence in high-value chemical synthesis and alignment with biomedical trends positions it as a compound of enduring significance. Future research may explore its potential in bioconjugation or PET radiopharmaceuticals, expanding its footprint in cutting-edge science.